Cas no 898778-44-4 (Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate)

• Product Name: Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate
• CAS No: 898778-44-4
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• MDL: MFCD02261396
• CID: 994224
• PubChem ID: 24727547
• Update Time: 2025-05-25

Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate
• ethyl 6-(4-tert-butylphenyl)-6-oxohexanoate
• MS-21386
• DTXSID70645765
• ETHYL6-(4-T-BUTYLPHENYL)-6-OXOHEXANOATE
• MFCD02261396
• 898778-44-4
• AKOS016023031

• MDL： MFCD02261396
• Inchi： 1S/C18H26O3/c1-5-21-17(20)9-7-6-8-16(19)14-10-12-15(13-11-14)18(2,3)4/h10-13H,5-9H2,1-4H3
• InChI Key： CUCTUKWCZDAENM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)C)CCCCC(=O)OCC

Computed Properties

• Exact Mass: 290.18800
• Monoisotopic Mass: 290.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.29030

Additional information on Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate

Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate: A Comprehensive Overview

Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate, identified by the CAS number 898778-44-4, is a compound of significant interest in various scientific and industrial applications. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in fields such as materials science, pharmaceuticals, and food additives. Recent advancements in synthetic chemistry and materials engineering have further highlighted its versatility and utility.

The molecular structure of Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate consists of a hexanoate backbone with a substituted phenyl group at the sixth position. The presence of the t-butyl group on the phenyl ring introduces steric hindrance, which can influence the compound's physical properties and reactivity. This structural feature is particularly advantageous in applications requiring stability under thermal or chemical stress.

Recent studies have explored the synthesis of Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate through various routes, including esterification reactions and enzymatic catalysis. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production. The use of green chemistry principles in these syntheses aligns with current trends toward sustainable chemical manufacturing.

In terms of applications, Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate has shown promise in the development of advanced materials. Its ability to form stable coatings and films makes it a candidate for use in protective layers for electronic devices. Additionally, research into its biodegradability has opened avenues for its application in eco-friendly packaging materials.

The compound's pharmacological properties have also been investigated, with studies focusing on its potential as a drug delivery agent. Its ability to encapsulate hydrophobic drugs and release them in a controlled manner has been demonstrated in vitro, suggesting its utility in targeted drug delivery systems.

Furthermore, Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate has been evaluated for its role in food additives, particularly as an emulsifier and stabilizer. Its compatibility with various food matrices and resistance to oxidation make it a viable alternative to traditional additives, contributing to the development of healthier food products.

The latest research on this compound has also delved into its interaction with biological systems. Studies have shown that it exhibits minimal toxicity under physiological conditions, which is a critical factor for its safe application in pharmaceuticals and food products.

In conclusion, Ethyl 6-(4-t-butylphenyl)-6-oxohexanoate (CAS No: 898778-44-4) is a multifaceted compound with a wide range of potential applications across diverse industries. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable material for future innovations.